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Introduction to Cotapp for Longitudinal Research
Cotapp is a digital cognitive assessment tool designed to measure key aspects of attention,

information processing, and executive functions in children aged 6 to 12 years old.[1][2][3] Its

computerized and gamified format, brief administration time (approximately 30-40 minutes),

and automated data export make it a valuable instrument for longitudinal studies tracking

cognitive development over time.[1][2] The self-paced nature of the tasks ensures that the

assessment is suitable for children with varying processing speeds, including those with above

or below-average intelligence.[2]

The tool is based on the Cattell-Horn-Carroll (CHC) model of cognitive abilities and provides a

detailed profile of a child's cognitive strengths and weaknesses.[1][2] Cotapp's robust

psychometric properties, including a large normative sample of 1,032 Dutch children and

moderate to strong test-retest reliability, support its use in repeated measures designs.[4][5]
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Key Cognitive Domains Assessed by Cotapp
Cotapp evaluates a range of cognitive functions that are critical to child development and are

often studied in longitudinal research. These domains include:

Processing Speed: The speed at which a child can perceive and react to simple information.

Attention: The ability to sustain focus and selectively attend to relevant stimuli.

Executive Control: Higher-order cognitive processes including inhibition, cognitive flexibility,

and working memory.

Working Memory: The capacity to hold and manipulate information over a short period.

Learning Speed: The rate at which a child acquires new information.

Data Presentation: Quantitative Data from Cotapp
Validation
While specific longitudinal data from published studies using Cotapp is not yet widely available,

the test-retest reliability data from the validation studies provide a strong indication of the

stability of the measures over time, which is a crucial prerequisite for longitudinal assessment.

The following tables summarize the key parameters generated by Cotapp and the reported

reliability.

Table 1: Core Cotapp Output Parameters

Parameter Category
Number of Basic
Parameters

Number of Specialized
Parameters

Cognitive Functioning 22 46

Source: Cotapp validation studies.[4][5]

Table 2: Reported Test-Retest Reliability of Cotapp Basic Parameters
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Reliability Level Description

Moderate to Strong
Correlations for most basic parameters indicate

good stability over time.

Source: Based on a study with 127 children.[4][5]

Experimental Protocols for Longitudinal
Assessment with Cotapp
This section outlines a standardized protocol for employing Cotapp in a longitudinal child

development study. This protocol is designed to ensure consistency and data quality across

multiple assessment waves.

Participant Recruitment and Baseline Assessment
Inclusion Criteria: Define the target population based on age (typically 6-12 years),

developmental status, and other study-specific criteria.

Informed Consent: Obtain written informed consent from parents or legal guardians and

assent from the child participants.

Environment: Conduct the assessment in a quiet, comfortable, and distraction-free room.[1]

[2]

Equipment: Use a laptop or desktop computer with a stable internet connection and a

standard mouse or trackpad.

Test Administration:

A trained researcher or clinician should supervise the session.

Provide standardized instructions to the child, as prompted by the Cotapp interface. The

cartoon character "Cotapp" guides the child through the tasks.[4]

Each of the seven test blocks is preceded by a short practice session.[1][2]
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The child completes the tasks independently at their own pace.[2]

The administrator should observe the child's behavior and note any unusual

circumstances using the Cotapp observation form.[1]

Data Collection: At the conclusion of the session, the raw data is automatically saved and

can be exported for analysis.[2]

Follow-up Assessments
Intervals: Determine the frequency of follow-up assessments based on the research

questions (e.g., annually, biennially).

Consistency: To the extent possible, maintain the same testing environment and

administrator for each participant across all time points to minimize variability.

Re-engagement: Implement strategies to maintain participant engagement and minimize

attrition over the course of the study.

Data Management: Establish a robust data management plan to organize and link

longitudinal data for each participant.

Data Analysis in Longitudinal Studies Using Cotapp
The rich dataset generated by Cotapp at each time point allows for sophisticated longitudinal

analysis.

Descriptive Analysis: At each wave, calculate descriptive statistics for the 22 basic and 46

specialized parameters to characterize the sample's cognitive profile.

Growth Curve Modeling: Use latent growth curve modeling or mixed-effects models to

analyze the trajectory of cognitive development over time for the different Cotapp domains.

This can help identify individual differences in developmental pathways.

Predictive Analysis: Investigate how baseline cognitive performance, as measured by

Cotapp, predicts later developmental outcomes (e.g., academic achievement, clinical

diagnoses).
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Relationship with Other Variables: Examine how changes in Cotapp scores relate to

changes in other variables of interest (e.g., environmental factors, interventions).

Visualizations: Workflows and Logical Relationships
Experimental Workflow for Longitudinal Cotapp
Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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